Cas no 1428355-20-7 (5-methyl-4-4-(pyridine-3-sulfonyl)piperazin-1-ylpyrimidine)

• Product Name: 5-methyl-4-4-(pyridine-3-sulfonyl)piperazin-1-ylpyrimidine
• CAS No: 1428355-20-7
• MF: C₁₄H₁₇N₅O₂S
• MW: 319.382080793381
• CID: 6033962
• PubChem ID: 71795085
• Update Time: 2025-06-14

5-methyl-4-4-(pyridine-3-sulfonyl)piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-4-(pyridine-3-sulfonyl)piperazin-1-ylpyrimidine
• 5-methyl-4-(4-pyridin-3-ylsulfonylpiperazin-1-yl)pyrimidine
• 5-METHYL-4-[4-(PYRIDINE-3-SULFONYL)PIPERAZIN-1-YL]PYRIMIDINE
• AKOS024545827
• 1428355-20-7
• F6257-5243
• 5-methyl-4-(4-(pyridin-3-ylsulfonyl)piperazin-1-yl)pyrimidine

• Inchi： 1S/C14H17N5O2S/c1-12-9-16-11-17-14(12)18-5-7-19(8-6-18)22(20,21)13-3-2-4-15-10-13/h2-4,9-11H,5-8H2,1H3
• InChI Key： FQKUAYJDZLTMPS-UHFFFAOYSA-N
• SMILES： C1N=CC(C)=C(N2CCN(S(C3=CC=CN=C3)(=O)=O)CC2)N=1

Computed Properties

• Exact Mass: 319.11029598g/mol
• Monoisotopic Mass: 319.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.7Ų

Additional information on 5-methyl-4-4-(pyridine-3-sulfonyl)piperazin-1-ylpyrimidine

Comprehensive Overview of 5-methyl-4-4-(pyridine-3-sulfonyl)piperazin-1-ylpyrimidine (CAS No. 1428355-20-7)

The compound 5-methyl-4-4-(pyridine-3-sulfonyl)piperazin-1-ylpyrimidine (CAS No. 1428355-20-7) is a structurally unique heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate architecture, featuring a pyrimidine core linked to a piperazine moiety via a pyridine-3-sulfonyl bridge, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its ability to interact with key enzymatic targets involved in cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more effective treatments for diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. 5-methyl-4-4-(pyridine-3-sulfonyl)piperazin-1-ylpyrimidine stands out due to its high selectivity and potency, which are critical attributes for minimizing off-target effects. Its sulfonyl group enhances binding affinity, while the methyl substitution on the pyrimidine ring improves metabolic stability, a feature highly sought after in modern drug design.

The synthesis of 5-methyl-4-4-(pyridine-3-sulfonyl)piperazin-1-ylpyrimidine involves multi-step organic reactions, including sulfonylation and nucleophilic substitution, which are well-documented in peer-reviewed literature. Its CAS No. 1428355-20-7 serves as a unique identifier, facilitating precise referencing in chemical databases and regulatory submissions. This compound is often discussed in forums focusing on structure-activity relationships (SAR) and fragment-based drug design, reflecting its relevance in cutting-edge research.

One of the most frequently searched questions about this compound revolves around its biological activity and mechanism of action. Preliminary studies suggest that it may inhibit specific kinases involved in cell proliferation, making it a potential candidate for oncology applications. Additionally, its pharmacokinetic properties, such as oral bioavailability and half-life, are topics of ongoing investigation, as these factors are crucial for clinical translation.

From an industrial perspective, 5-methyl-4-4-(pyridine-3-sulfonyl)piperazin-1-ylpyrimidine is often highlighted in discussions about intellectual property and patent landscapes. Companies are actively exploring its derivatives to expand their portfolios of targeted therapies. The compound's scalable synthesis and cost-effective production further enhance its appeal for large-scale pharmaceutical development.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers often inquire about its storage conditions and compatibility with common solvents, which are essential for experimental reproducibility.

In summary, 5-methyl-4-4-(pyridine-3-sulfonyl)piperazin-1-ylpyrimidine (CAS No. 1428355-20-7) represents a fascinating intersection of chemistry and biology. Its multifunctional design and therapeutic potential make it a subject of intense study, aligning with broader trends in precision medicine and personalized therapeutics. As research progresses, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.